Cas no 2680682-07-7 (3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680682-07-7
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 6448886
• PubChem ID: 165942805
• Update Time: 2025-10-28

3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680682-07-7
• EN300-28286125
• 3,5-dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C13H15NO6/c1-4-5-20-13(17)14-11-9(12(15)16)6-8(18-2)7-10(11)19-3/h4,6-7H,1,5H2,2-3H3,(H,14,17)(H,15,16)
• InChI Key： PRKZKBWSTLLGQC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C(=O)O)=C1NC(=O)OCC=C)OC

Computed Properties

• Exact Mass: 281.08993720g/mol
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.1Ų

Additional information on 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Introduction to 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680682-07-7)

3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680682-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of methoxy groups at the 3rd and 5th positions of the benzene ring, coupled with an amino group conjugated to a propenyl ether carbonyl moiety, endows it with unique chemical properties that make it a promising candidate for various biological applications.

The structural motif of 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The methoxy groups (-OCH₃) are known for their ability to enhance solubility and metabolic stability, while the propenyl ether carbonyl group (-CO-OCH₂=CH₂) introduces a hydrophobic character that can influence interactions with biological targets. The amino group (-NH₂), when in conjugation with the carbonyl group, forms an amide linkage, which is a common feature in many bioactive molecules.

In recent years, there has been growing interest in benzoic acid derivatives due to their potential therapeutic applications. These compounds have been explored for their roles in modulating various biological pathways, including inflammatory responses, pain perception, and neurotransmitter systems. The specific arrangement of functional groups in 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid suggests that it may exhibit properties such as antioxidant, anti-inflammatory, or even anticancer activities. This hypothesis is supported by preliminary studies that have begun to unravel the pharmacological profile of this compound.

One of the most compelling aspects of 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid is its potential as a scaffold for drug discovery. The benzoic acid core is a well-established pharmacophore in medicinal chemistry, with numerous drugs on the market derived from this scaffold. By modifying the substituents on the benzene ring and introducing additional functional groups, researchers can fine-tune the biological activity of these compounds. The unique structure of 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid offers a rich ground for further exploration.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict how 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid might interact with biological targets such as enzymes or receptors. These simulations have hinted at possible binding modes that could explain its observed biological effects. For instance, the propenyl ether carbonyl group might engage in hydrogen bonding or hydrophobic interactions with key residues in a target protein, while the methoxy groups could modulate solubility and cell membrane permeability.

The synthesis of 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to achieve regioselectivity and high yields. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to construct complex molecules like this one with high precision.

From a pharmacological perspective, one area of interest is the potential use of 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid as an intermediate in the synthesis of more complex drugs. Its structural features make it an attractive building block for designing molecules with enhanced potency or selectivity. For example, it could be used to develop novel nonsteroidal anti-inflammatory drugs (NSAIDs) or kinase inhibitors that target specific disease pathways.

Another exciting possibility lies in exploring the compound's role in modulating immune responses. Benzoic acid derivatives have been shown to influence various immune cells and signaling pathways. The unique combination of functional groups in 3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid may allow it to interact with immune receptors or enzymes in ways that could lead to novel therapeutic strategies for autoimmune diseases or infections.

In conclusion,3,5-Dimethoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid (CAS No. 2680682-07-7) represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable candidate for further exploration in drug discovery and development. As research continues to uncover new biological activities and synthetic strategies for this compound,3,5-Dimethoxy-2-{[(propenyl ether carbonyl)amino]}benzoic acid is poised to play an important role in shaping future therapeutic interventions.